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Compound of Interest

Compound Name: 6-Bromo-3-chlorocinnoline

Cat. No.: B15381682

Disclaimer: Initial searches for "6-Bromo-3-chlorocinnoline” did not yield sufficient public data
to create a comprehensive technical guide. As a viable alternative, this document focuses on
the closely related compound, 6-Bromo-3-chloroisoquinoline, for which more substantial
information is available. This guide is intended for researchers, scientists, and drug
development professionals interested in halogenated heterocyclic compounds.

Core Chemical Properties

6-Bromo-3-chloroisoquinoline is a halogenated aromatic heterocyclic compound. Its core
structure consists of an isoquinoline ring system substituted with a bromine atom at the 6th
position and a chlorine atom at the 3rd position.

Physicochemical Data

The fundamental physicochemical properties of 6-Bromo-3-chloroisoquinoline are summarized
in the table below. These properties are crucial for understanding its behavior in various
chemical and biological systems.
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Property Value Source
Molecular Formula CoHsBrCIN PubChem[1]
Molecular Weight 242.50 g/mol PubChem[1]
Monoisotopic Mass 240.92939 Da PubChem[1]
Appearance Pale yellow solid ChemicalBook[2]
Boiling Point (Predicted) 349.5+22.0°C ChemicalBook[2]
Density (Predicted) 1.673 + 0.06 g/cm?3 ChemicalBook[2]
pKa (Predicted) 1.28 +0.38 ChemicalBook[2]
XLogP3 (Predicted) 3.8 PubChem[1]
CAS Number 552331-06-3 PubChem[1]

Spectral Data

Detailed experimental spectral data for 6-Bromo-3-chloroisoquinoline is limited in publicly
accessible databases. However, mass spectrometry data has been reported.

Spectrum Type Data

Mass Spectrum (DCI/NHs) m/e 244 (M+H)*[3]
1H NMR No data available
13C NMR No data available
Infrared (IR) No data available

Synthesis and Experimental Protocols

The synthesis of 6-Bromo-3-chloroisoquinoline can be achieved through the dehalogenation of
6-Bromo-1,3-dichloroisoquinoline. Below is a detailed experimental protocol based on
established literature.[3]
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Synthesis of 6-Bromo-3-chloroisoquinoline from 6-
Bromo-1,3-dichloroisoquinoline

This procedure involves the selective reduction of the chlorine atom at the 1-position of the
iIsoquinoline ring.

Reagents:

6-Bromo-1,3-dichloroisoquinoline (1.8 g, 6.5 mmol)
e Red phosphorus (0.48 g, 15.5 mmol)
e Hydriodic acid (48%, 3 ml)

e Acetic acid (20 ml)

e Sodium hydroxide solution

o Ethyl acetate (200 ml)

» Saturated saline solution

e Anhydrous magnesium sulfate
 Silica gel

e Eluent: 30% ethyl acetate/hexane
Procedure:

¢ A mixture of 6-bromo-1,3-dichloroisoquinoline, red phosphorus, and hydriodic acid in acetic
acid is heated and refluxed for 8 hours.

e The reaction mixture is filtered while hot.
e The filtrate is concentrated under reduced pressure.

e The resulting residue is made alkaline by the addition of a sodium hydroxide solution.
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e The aqueous layer is extracted with ethyl acetate.

e The organic phase is washed with saturated saline, dried over anhydrous magnesium
sulfate, filtered, and concentrated.

e The crude product is purified by silica gel column chromatography using 30% ethyl
acetate/hexane as the eluent to yield 6-bromo-3-chloroisoquinoline (0.81 g, 50% yield).[3]

Reactivity and Potential Applications

Halogenated isoquinolines are important intermediates in organic synthesis and drug discovery.
The bromine and chlorine substituents on the isoquinoline core of 6-Bromo-3-
chloroisoquinoline offer versatile handles for further chemical modifications, such as cross-
coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to introduce new functional groups.

While specific biological activities for 6-Bromo-3-chloroisoquinoline are not widely reported,
related compounds like 6-Bromo-1-chloro-isoquinoline are utilized in the development of anti-
cancer agents.[4] This suggests that the 6-bromo-isoquinoline scaffold is of interest in
medicinal chemistry for the synthesis of novel therapeutic compounds.

Visualizations
Experimental Workflow for the Synthesis of 6-Bromo-3-
chloroisoquinoline

The following diagram illustrates the key steps in the synthesis of 6-Bromo-3-
chloroisoquinoline.

Click to download full resolution via product page

Caption: Synthesis workflow for 6-Bromo-3-chloroisoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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